Cas no 211555-04-3 (WHI-P154)

• Product Name: WHI-P154
• CAS No: 211555-04-3
• MF: C₁₆H₁₄BrN₃O₃
• MW: 376.204662799835
• MDL: MFCD02179366
• CID: 1060314
• PubChem ID: 3795
• Update Time: 2025-04-20

WHI-P154 Chemical and Physical Properties

Names and Identifiers

• WHI-P154
• 2-bromo-4-(6,7-dimethoxyquinazolin-4-ylamino)phenol
• 4-(3-Bromo-4-hydroxyphenylamino)-6,7-dimethoxyquinazoline
• WIKI4
• AC1L1GQB
• CHEBI:558489
• CHEMBL473773
• CTK7A0026
• jak3 inhibitor ii
• SureCN29651
• 2-Bromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]-phenol
• 2-Bromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol
• 2-Bromo-4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol
• 2-bromo-4-((6,7-dimethoxyquinazolin-4-yl)amino)phenol
• 4-[(3'-BROMO-4'-HYDROXYPHENYL)AMINO]-6,7-DIMETHOXYQUINAZOLINE
• C16H14BrN3O3
• 4-[(3′-Bromo-4′-hydroxyphenyl)amino]-6,7-dimethoxyquinazoline
• JAK3 INHIBITOR
• GTPL5993
• AOB4069
• HMS3651J21
• HMS3229G09
• Z
• s2867
• BW162805
• 2-Bromo-4-[(6,7-dimethoxy-4-quinazo linyl)amino]phenol
• AS-55999
• SCHEMBL29651
• AKOS024457435
• CCG-206762
• NCGC00351598-08
• WHI P154
• CS-1605
• PHENOL, 2-BROMO-4-((6,7-DIMETHOXY-4-QUINAZOLINYL)AMINO)-
• HB1431
• 4-(3'-bromo-4'-hydroxyphenyl)amino-6,7-dimethoxyquinazoline
• SB19297
• BCP09619
• SR-02000000171-1
• SR-02000000171
• WHI-P 154
• UNII-PG8BT6T9MB
• 2-BROMO-4-((6,7-DIMETHOXY-4-QUINAZOLINYL)AMINO)PHENOL
• BDBM50248764
• J-013885
• Q59842480
• EX-A445
• AC-32054
• 211555-04-3
• SW220243-1
• DB-338171
• GLXC-03758
• MFCD02179366
• WHIP154
• JAK3 Inhibitor II - CAS 211555-04-3
• W0013
• PG8BT6T9MB
• HY-13895
• DTXSID60274407
• BRD-K07487750-001-03-3
• SDCCGSBI-0086685.P004
• BRD-K07487750-001-04-1
• WHI-P154?

• MDL： MFCD02179366
• Inchi： 1S/C16H14BrN3O3/c1-22-14-6-10-12(7-15(14)23-2)18-8-19-16(10)20-9-3-4-13(21)11(17)5-9/h3-8,21H,1-2H3,(H,18,19,20)
• InChI Key： CBIAKDAYHRWZCU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OC)OC)O

Computed Properties

• Exact Mass: 375.02192
• Monoisotopic Mass: 375.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 3.7

Experimental Properties

• Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228.0 to 232.0 deg-C
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
• PSA: 76.5
• λmax: 335(MeOH)(lit.)

WHI-P154 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Pharmaceutical and Biochemical Products Medical Target Class